Cas no 821-48-7 (Bis(2-chloroethyl)amine hydrochloride)

Bis(2-chloroethyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Bis(2-Chloroethyl)amine hydrochloride
- 2-Chloro-N-(2-chlorethyl)-ethanamine, Hydrochloride
- Bis-(2-chlorethyl)-amine HCl
- 2-chloro-N-(2-chloroethyl)ethanamine hydrochloride
- Bis-(2-Chloroethyl)
- Bis(2-chloroethyl)ammonium chloride
- Bis-(2-Chloroethyl)amine hydrochloride
- “Hunig's base”
- 1,1′-DiMethyltriethylaMine
- N,N-DiisopropylethylaMine
- 2,2'-Dichlorodiethylamine Hydrochloride
- Diethylamine,2,2'-dichloro-, hydrochloride (6CI,8CI)
- Ethanamine, 2-chloro-N-(2-chloroethyl)-,hydrochloride (9CI)
- 1,5-Dichloro-3-azapentane hydrochloride
- Bis(b-chloroethyl)aminehydrochloride
- Leo 72a
- N,N-Bis(2-chloroethyl)amine hydrochloride
- NSC 10873
- Nornitrogen mustard hydrochloride
- b,b'-Dichlorodiethylamine hydrochloride
- 2-Chloro-N-(2-chloroethyl)ethanaminehydrochloride
- Ethanamine, 2-chloro-N-(2-chloroethyl)-, hydrochloride
- Di-(2-Chloroethyl)amine hydrochloride
- nor-Lost hydrochlorid
- Nor-HN2
- di(2-chloroethyl)amine hydrochloride
- 2,2-Dichlorodiethylamine Hydrochloride
- LY407360DG
- Etha
- Diethylamine, 2,2′-dichloro-, hydrochloride (6CI, 8CI)
- Ethanamine, 2-chloro-N-(2-chloroethyl)-, hydrochloride (9CI)
- 2,2′-Dichlorodiethylamine hydrochloride
- Bi(2-chloroethyl)amine hydrochloride
- Bis(β-chloroethyl)amine hydrochloride
- β,β′-Dichlorodiethylamine hydrochloride
- NS00041954
- Diethylamine,2'-dichloro-, hydrochloride
- MFCD00012515
- Nor-nitrogen mustard hydrochloride
- bis(chloroethyl)amine hydrochloride
- Bis(2-chloroethyl)amine hydrochloride, 98%
- EN300-18218
- Bis(.beta.-chloroethyl)amine hydrochloride
- bis-(2-chloroethyl)amine hydrochloride salt
- NSC-10873
- bis-(2-chloro-ethyl)amine hydrochloride
- AKOS005258967
- bis (2-chloroethyl)amine hydrochloride
- FT-0622998
- AM20100797
- FT-0663246
- DTXCID4031140
- bis(2- chloroethyl)amine hydrochloride
- A16110
- YMDZDFSUDFLGMX-UHFFFAOYSA-N
- bis-(2-chloro-ethyl)-amine hydrochloride
- WLN: G2M2G &GH
- STR04145
- Bis(2-chloroethyl)aminehydrochloride
- SCHEMBL246133
- J-519863
- TL 161
- bis(2-chloroethyl)amine hydrogenchloride
- Bis(2-Chloroethyl)Amine Hydro Chloride
- bis(2-chloroethyl)amine, hydrochloride
- bis-chloroethylamine hydrochloride
- Bis(beta-chloroethyl)amine hydrochloride
- PD065600
- DTXSID3052567
- C4H10Cl3N
- Bis(2-chloroethyl)amine HCl
- LEO-72A
- Di-2-chloroethylamine hydrochloride
- CS-W020124
- Bis-(2-chloroethyl) amine hydrochloride
- Bis(2-chloroethyl)amine (hydrochloride)
- 2-Chloro-N-(2-chloroethyl)ethylamine hydrochloride
- Tox21_303731
- DIETHYLAMINE, 2,2'-DICHLORO-, HYDROCHLORIDE
- 2-Chloro-N-(2-chloroethyl)ethanaminium chloride
- 1,5-Dichloro-3-azapentane, hydrochloride
- NC 26
- NSC10873
- bis(2-chloroethyl)-amine hydrochloride
- bis(2-chloroethyl)amine monohydrochloride
- CAS-821-48-7
- bis(2-chloroethyl)amine hydrochloric acid
- 2-chloro-N-(2-chloroethyl)ethanamine;hydrochloride
- 2-chloro-N-(2-chloroethyl)-ethanamine hydrochloride
- SK 555
- 821-48-7
- bis-(2-chloroethyl)-amine hydrochloride
- ss,ss'-Dichlorodiethylamine hydrochloride
- Bis(2-chloroethyl)amine-d4 Hydrochloride
- bischloroethylamine hydrochloride
- NCGC00357040-01
- HY-Y0881
- bis(2-chloroethyl) ammonium chloride
- bis-(2-chloroethyl)ammonium chloride
- Ethanamine, 2-chloro-N-(2-chloroethyl)-, hydrochloride (1:1)
- Bis(2-chloroethyl) amine hydrochloride
- bis(2-chloroethyl)amine hydrochloride salt
- bis-(2-choroethyl)amine hydrochloride
- .beta.,.beta.'-Dichlorodiethylamine hydrochloride
- F0001-2106
- Z57388616
- bis (2-chloroethyl) amine hydrochloride
- B1210
- Nor-HN2 hydrochloride
- 1011513-93-1
- Ethanamine, 2chloroN(2chloroethyl), hydrochloride
- N,NBis(2chloroethyl)amine hydrochloride
- Norlost hydrochlorid
- Bis(betachloroethyl)amine hydrochloride
- Bis(2chloroethyl)ammonium chloride
- EINECS 212-479-5
- Diethylamine, 2,2'dichloro, hydrochloride
- UNII-LY407360DG
- NorHN2 hydrochloride
- 2,2'Dichlorodiethylamine hydrochloride
- Bis(beta-chloroethyl)-amine hydrochloride
- Di2chloroethylamine hydrochloride
- Nor-lost hydrochlorid [German]
- AI3-32120
- beta,beta'Dichlorodiethylamine hydrochloride
- 2-Chloro-n-(2-chloroethyl)-ethanaminhydrochloride
- 2ChloroN(2chloroethyl)ethanamine hydrochloride
- Bis(2-chloroethyl)amine hydrochloride
-
- MDL: MFCD00012515
- Inchi: 1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H
- InChI Key: YMDZDFSUDFLGMX-UHFFFAOYSA-N
- SMILES: Cl.ClCCNCCCl
- BRN: 3550356
Computed Properties
- Exact Mass: 176.987882g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Monoisotopic Mass: 176.987882g/mol
- Monoisotopic Mass: 176.987882g/mol
- Topological Polar Surface Area: 12Ų
- Heavy Atom Count: 8
- Complexity: 28.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Surface Charge: 0
Experimental Properties
- Color/Form: Crystallization.
- Density: 1.1250
- Melting Point: 212-214 °C (lit.)
- Boiling Point: 204.2 °C at 760 mmHg
- Flash Point: 77.3 °C
- Solubility: >100g/l
- Water Partition Coefficient: dissolution
- PSA: 12.03000
- LogP: 2.24650
- Solubility: Not determined
- Sensitiveness: Hygroscopic
Bis(2-chloroethyl)amine hydrochloride Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:2811
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
- RTECS:IA1225000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Packing Group:III
- HazardClass:8 (6.1)
- PackingGroup:II
- TSCA:Yes
- Storage Condition:Inert atmosphere,Room Temperature
- Safety Term:8
Bis(2-chloroethyl)amine hydrochloride Customs Data
- HS CODE:29211980
- Customs Data:
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Bis(2-chloroethyl)amine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemScence | CS-W020124-100g |
Bis(2-Chloroethyl)amine hydrochloride |
821-48-7 | ≥98.0% | 100g |
$29.0 | 2022-04-26 | |
Enamine | EN300-18218-0.1g |
bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 95.0% | 0.1g |
$19.0 | 2025-02-19 | |
Life Chemicals | F0001-2106-1g |
bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 95%+ | 1g |
$21.0 | 2023-09-07 | |
Life Chemicals | F0001-2106-2.5g |
bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 95%+ | 2.5g |
$40.0 | 2023-09-07 | |
BAI LING WEI Technology Co., Ltd. | 260048-100G |
Bis(2-chloroethyl)amine hydrochloride, 98% |
821-48-7 | 98% | 100G |
¥ 202 | 2022-04-26 | |
Fluorochem | 078560-100g |
Bis(2-Chloroethyl)amine hydrochloride |
821-48-7 | 95% | 100g |
£42.00 | 2022-03-01 | |
Life Chemicals | F0001-2106-0.5g |
bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 95%+ | 0.5g |
$19.0 | 2023-09-07 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005078-100g |
Bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 98% | 100g |
¥49 | 2024-05-21 | |
BAI LING WEI Technology Co., Ltd. | 260048-500G |
Bis(2-chloroethyl)amine hydrochloride, 98% |
821-48-7 | 98% | 500G |
¥ 877 | 2022-04-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005078-500g |
Bis(2-chloroethyl)amine hydrochloride |
821-48-7 | 98% | 500g |
¥211 | 2024-05-21 |
Bis(2-chloroethyl)amine hydrochloride Production Method
Synthetic Routes 1
Bis(2-chloroethyl)amine hydrochloride Preparation Products
Bis(2-chloroethyl)amine hydrochloride Suppliers
Bis(2-chloroethyl)amine hydrochloride Related Literature
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Chih-Yu Chen,Ming-Li Tsai Dalton Trans. 2022 51 2428
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2. New heteroditopic, linked macrocyclic systems derived from selectively protected N2S2-, N3O2- and N4-donor macrocyclesJy D. Chartres,Andrew M. Groth,Leonard F. Lindoy,Mark P. Lowe,George V. Meehan J. Chem. Soc. Perkin Trans. 1 2000 3444
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André L. Amorim,Marcos M. Peterle,Ana Guerreiro,Daniel F. Coimbra,Renata S. Heying,Giovani F. Caramori,Antonio L. Braga,Adailton J. Bortoluzzi,Ademir Neves,Gon?alo J. L. Bernardes,Rosely A. Peralta Dalton Trans. 2019 48 5574
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Yoichi Habata,Joobeom Seo,Satoshi Otawa,Futoshi Osaka,Kanae Noto,Shim Sung Lee Dalton Trans. 2006 2202
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Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem. 2013 11 1563
Additional information on Bis(2-chloroethyl)amine hydrochloride
Comprehensive Overview of Bis(2-chloroethyl)amine hydrochloride (CAS No. 821-48-7): Properties, Applications, and Safety
Bis(2-chloroethyl)amine hydrochloride (CAS No. 821-48-7) is a specialized organic compound with significant relevance in chemical synthesis and pharmaceutical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt derivative of bis(2-chloroethyl)amine. Its molecular structure features two chloroethyl groups bonded to a central nitrogen atom, which is protonated and paired with a chloride ion. This unique configuration contributes to its reactivity and utility in various scientific applications.
The compound's CAS No. 821-48-7 is a critical identifier for researchers and manufacturers, ensuring precise communication in academic and industrial settings. Its systematic name, Bis(2-chloroethyl)amine hydrochloride, highlights its functional groups and salt form, which are essential for understanding its chemical behavior. The presence of chloroethyl groups makes it a valuable intermediate in organic synthesis, particularly in the preparation of nitrogen-containing heterocycles and other derivatives.
In recent years, the demand for Bis(2-chloroethyl)amine hydrochloride has grown due to its role in the development of novel pharmaceutical compounds. Researchers are increasingly exploring its potential in targeted drug delivery systems and as a building block for bioactive molecules. This aligns with current trends in precision medicine and the search for more efficient synthetic routes. The compound's reactivity also makes it a subject of interest in green chemistry, where scientists aim to minimize waste and improve sustainability.
From a safety perspective, handling Bis(2-chloroethyl)amine hydrochloride requires adherence to standard laboratory protocols. Proper personal protective equipment (PPE), including gloves and goggles, is recommended to prevent exposure. The compound should be stored in a cool, dry place, away from incompatible materials. These precautions are consistent with broader industry efforts to enhance workplace safety and reduce environmental impact.
The analytical characterization of CAS No. 821-48-7 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm its purity and structural integrity, which are crucial for reproducible results in research and manufacturing. Advanced computational modeling has also been employed to predict its behavior in complex reactions, reflecting the integration of AI and machine learning in modern chemistry.
In the context of supply chain dynamics, Bis(2-chloroethyl)amine hydrochloride is available through specialized chemical suppliers who comply with international quality standards. Its pricing and availability can fluctuate based on raw material costs and regulatory changes, a topic frequently searched by procurement professionals. Transparency in sourcing and documentation is emphasized to meet the stringent requirements of academic and industrial users.
Looking ahead, the applications of Bis(2-chloroethyl)amine hydrochloride are expected to expand as interdisciplinary research uncovers new possibilities. Its role in materials science, for instance, is being investigated for the development of functional polymers and coatings. Additionally, its potential in agrochemical research underscores the compound's versatility beyond pharmaceuticals. These emerging applications are likely to drive further interest and investment in its study.
In summary, Bis(2-chloroethyl)amine hydrochloride (CAS No. 821-48-7) is a compound of enduring significance in chemical research and industrial applications. Its unique properties, coupled with evolving scientific trends, ensure its continued relevance in the years to come. Researchers and professionals are encouraged to stay informed about advancements in its synthesis, handling, and utilization to fully leverage its potential.
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